N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C16H17N3O4/c1-18(2)13-7-5-12(6-8-13)17-16(20)11-4-9-15(23-3)14(10-11)19(21)22/h4-10H,1-3H3,(H,17,20)
• InChI Key: QTFKQFREPDUXHK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide, also known as DMNQ, is a chemical compound that belongs to the class of quinone compounds. DMNQ is a potent electron acceptor that has been widely used in scientific research to investigate various biological processes.

Mechanism of Action

N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide acts as an electron acceptor in biological systems, accepting electrons from reduced substrates such as NADH and succinate. This process leads to the formation of superoxide anion radicals and other ROS, which can then participate in various biological processes such as signaling and apoptosis.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide has been shown to induce oxidative stress and mitochondrial dysfunction in cells, leading to cell death in some cases. It has also been shown to activate various signaling pathways, including the JNK and p38 MAPK pathways. N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide has been used as a tool to study the effects of ROS on cellular processes and to investigate the role of redox signaling pathways in disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide in lab experiments is its potent electron accepting ability, which allows for the generation of large amounts of ROS. This can be useful in studies of oxidative stress and redox signaling pathways. However, N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide can also be toxic to cells at high concentrations, and its effects can be difficult to interpret due to its multiple effects on cellular processes.

Future Directions

There are several future directions for research involving N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide. One area of interest is the role of N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide in aging and age-related diseases, as oxidative stress has been implicated in these processes. Another area of interest is the development of new compounds that can selectively target redox signaling pathways, which could have therapeutic potential in various diseases. Additionally, further studies are needed to fully understand the mechanisms of action of N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide and its effects on cellular processes.

Synthesis Methods

N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide can be synthesized through a multistep process that involves the reaction of 4-methoxy-3-nitrobenzoyl chloride with N,N-dimethylaniline in the presence of a base such as sodium carbonate. The resulting intermediate is then treated with sodium hydride to form N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide.

Scientific Research Applications

N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide has been widely used in scientific research to investigate various biological processes. It has been used as an electron acceptor in studies of mitochondrial respiration, as well as in studies of oxidative stress and redox signaling pathways. N-[4-(dimethylamino)phenyl]-4-methoxy-3-nitrobenzamide has also been used to investigate the role of reactive oxygen species (ROS) in cell signaling and apoptosis.